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Compound of Interest

Compound Name: 3-(3-Furyl)acrylic acid

Cat. No.: B053948

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the crystal structure of 3-(3-Furyl)acrylic acid. Following a
comprehensive search of publicly available scientific databases and literature, it must be noted
that detailed crystallographic data for 3-(3-Furyl)acrylic acid, including unit cell parameters,
bond lengths, and bond angles from single-crystal X-ray diffraction studies, is not currently
available in the Cambridge Crystallographic Data Centre (CCDC) or other major chemical
databases.

While information regarding the synthesis and basic chemical properties of 3-(3-Furyl)acrylic
acid is accessible, its specific three-dimensional solid-state structure remains uncharacterized
in the public domain.

To provide relevant structural insights, this guide presents a summary of the crystallographic
analysis of a closely related compound, (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one, a chalcone
derivative that shares the furan-acrylic core. The structural data for this analog can offer a
valuable point of reference for understanding the potential molecular conformation and packing
of furan-acrylic acid derivatives.

Experimental Protocols: Synthesis of a Related
Furan-Acrylic Compound
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While the specific crystallization protocol for 3-(3-Furyl)acrylic acid is not available, a general
synthesis method for a related furan-acrylic derivative, (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-
one, is outlined below. This procedure provides a representative workflow for the synthesis of
such compounds, which is a prerequisite for obtaining crystals suitable for X-ray diffraction
analysis.

Synthesis of (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one

The synthesis of this chalcone is achieved through a Claisen-Schmidt condensation reaction.

Synthesis of (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one
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Caption: A workflow diagram illustrating the synthesis of (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-
one.

Concluding Remarks

The absence of a publicly available crystal structure for 3-(3-Furyl)acrylic acid highlights a
gap in the current body of scientific literature. The determination of its solid-state structure
through single-crystal X-ray diffraction would be a valuable contribution to the field, providing
crucial data for computational modeling, understanding intermolecular interactions, and
informing its application in drug design and materials science. Researchers are encouraged to
pursue the crystallization and structural analysis of this compound to enrich the collective
understanding of furan-based derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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